1-(diphenylmethyl)-4-[(5-isobutyl-3-isoxazolyl)carbonyl]piperazine

• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-[5-(2-methylpropyl)-1,2-oxazol-3-yl]methanone
• InChI: InChI=1S/C25H29N3O2/c1-19(2)17-22-18-23(26-30-22)25(29)28-15-13-27(14-16-28)24(20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-12,18-19,24H,13-17H2,1-2H3
• InChI Key: YVMBTVQJWUCNGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC(=NO1)C(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H29N3O2
• Molecular Weight: 403.5 g/mol

Description

1-(diphenylmethyl)-4-[(5-isobutyl-3-isoxazolyl)carbonyl]piperazine, also known as DIPP, is a piperazine derivative that has been gaining attention in the scientific community due to its potential applications in various fields of research. DIPP is a compound that has been synthesized through a series of chemical reactions, and its properties and effects have been studied extensively to determine its potential uses.

Mechanism of Action

The mechanism of action of 1-(diphenylmethyl)-4-[(5-isobutyl-3-isoxazolyl)carbonyl]piperazine is not fully understood, but it is believed to act as a modulator of neurotransmitter receptors in the brain. Specifically, 1-(diphenylmethyl)-4-[(5-isobutyl-3-isoxazolyl)carbonyl]piperazine has been shown to bind to the gamma-aminobutyric acid (GABA) receptor, which is involved in the regulation of neuronal activity. By binding to this receptor, 1-(diphenylmethyl)-4-[(5-isobutyl-3-isoxazolyl)carbonyl]piperazine may enhance or inhibit the activity of the receptor, leading to changes in neuronal activity and behavior.
Biochemical and Physiological Effects:
1-(diphenylmethyl)-4-[(5-isobutyl-3-isoxazolyl)carbonyl]piperazine has been shown to have a number of biochemical and physiological effects in various animal models. In rats, 1-(diphenylmethyl)-4-[(5-isobutyl-3-isoxazolyl)carbonyl]piperazine has been shown to increase locomotor activity and induce seizures at high doses. In mice, 1-(diphenylmethyl)-4-[(5-isobutyl-3-isoxazolyl)carbonyl]piperazine has been shown to have anxiolytic and antidepressant effects at low doses. These effects are thought to be mediated by the modulation of GABA receptor activity in the brain.

Advantages and Limitations for Lab Experiments

1-(diphenylmethyl)-4-[(5-isobutyl-3-isoxazolyl)carbonyl]piperazine has several advantages for use in laboratory experiments, including its high potency and selectivity for certain receptors. However, there are also limitations to its use, including its potential toxicity and the need for careful control of dosing and administration.

Future Directions

There are several potential future directions for research on 1-(diphenylmethyl)-4-[(5-isobutyl-3-isoxazolyl)carbonyl]piperazine. One area of interest is the development of new drugs based on the structure of 1-(diphenylmethyl)-4-[(5-isobutyl-3-isoxazolyl)carbonyl]piperazine, which may have improved efficacy and safety profiles. Another area of interest is the study of the role of 1-(diphenylmethyl)-4-[(5-isobutyl-3-isoxazolyl)carbonyl]piperazine in the regulation of neuronal activity and behavior, which may lead to new insights into the mechanisms of neurological disorders. Finally, the use of 1-(diphenylmethyl)-4-[(5-isobutyl-3-isoxazolyl)carbonyl]piperazine as a tool to study the function of neurotransmitter receptors in the brain may lead to new discoveries in the field of neuroscience.

Synthesis Methods

The synthesis of 1-(diphenylmethyl)-4-[(5-isobutyl-3-isoxazolyl)carbonyl]piperazine involves several steps, starting with the reaction of diphenylmethane with paraformaldehyde and hydrochloric acid to form benzhydryl chloride. This intermediate compound is then reacted with piperazine to form N-benzhydrylpiperazine, which is then reacted with isobutyl isoxazole-5-carboxylate to form 1-(diphenylmethyl)-4-[(5-isobutyl-3-isoxazolyl)carbonyl]piperazine. The synthesis of 1-(diphenylmethyl)-4-[(5-isobutyl-3-isoxazolyl)carbonyl]piperazine is a complex process that requires careful control of reaction conditions to ensure the purity and yield of the final product.

Scientific Research Applications

1-(diphenylmethyl)-4-[(5-isobutyl-3-isoxazolyl)carbonyl]piperazine has been used in various fields of scientific research, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, 1-(diphenylmethyl)-4-[(5-isobutyl-3-isoxazolyl)carbonyl]piperazine has been studied for its potential use as a tool to study the function of neurotransmitter receptors in the brain. In pharmacology, 1-(diphenylmethyl)-4-[(5-isobutyl-3-isoxazolyl)carbonyl]piperazine has been used to investigate the mechanisms of action of certain drugs and to develop new drugs with improved efficacy and safety profiles. In medicinal chemistry, 1-(diphenylmethyl)-4-[(5-isobutyl-3-isoxazolyl)carbonyl]piperazine has been studied for its potential use as a lead compound in the development of new drugs for the treatment of various diseases.